Alloglaucotoxigenin, deoxo-, 3,15-diacetate Alloglaucotoxigenin, deoxo-, 3,15-diacetate
Brand Name: Vulcanchem
CAS No.: 14155-62-5
VCID: VC20948013
InChI: InChI=1S/C27H38O7/c1-15(28)33-19-7-9-25(3)18(12-19)5-6-21-20(25)8-10-26(4)22(17-11-24(30)32-14-17)13-23(27(21,26)31)34-16(2)29/h11,18-23,31H,5-10,12-14H2,1-4H3/t18-,19-,20-,21+,22+,23+,25-,26+,27+/m0/s1
SMILES: CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3(C(CC4C5=CC(=O)OC5)OC(=O)C)O)C)C
Molecular Formula: C27H38O7
Molecular Weight: 474.6 g/mol

Alloglaucotoxigenin, deoxo-, 3,15-diacetate

CAS No.: 14155-62-5

Cat. No.: VC20948013

Molecular Formula: C27H38O7

Molecular Weight: 474.6 g/mol

* For research use only. Not for human or veterinary use.

Alloglaucotoxigenin, deoxo-, 3,15-diacetate - 14155-62-5

Specification

CAS No. 14155-62-5
Molecular Formula C27H38O7
Molecular Weight 474.6 g/mol
IUPAC Name [(3S,5S,8R,9S,10S,13R,14S,15R,17R)-15-acetyloxy-14-hydroxy-10,13-dimethyl-17-(5-oxo-2H-furan-3-yl)-1,2,3,4,5,6,7,8,9,11,12,15,16,17-tetradecahydrocyclopenta[a]phenanthren-3-yl] acetate
Standard InChI InChI=1S/C27H38O7/c1-15(28)33-19-7-9-25(3)18(12-19)5-6-21-20(25)8-10-26(4)22(17-11-24(30)32-14-17)13-23(27(21,26)31)34-16(2)29/h11,18-23,31H,5-10,12-14H2,1-4H3/t18-,19-,20-,21+,22+,23+,25-,26+,27+/m0/s1
Standard InChI Key SPHCTXPYSOATFO-UPFWHWMBSA-N
Isomeric SMILES CC(=O)O[C@H]1CC[C@]2([C@H](C1)CC[C@@H]3[C@@H]2CC[C@]4([C@@]3([C@@H](C[C@@H]4C5=CC(=O)OC5)OC(=O)C)O)C)C
SMILES CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3(C(CC4C5=CC(=O)OC5)OC(=O)C)O)C)C
Canonical SMILES CC(=O)OC1CCC2(C(C1)CCC3C2CCC4(C3(C(CC4C5=CC(=O)OC5)OC(=O)C)O)C)C

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